Cas no 2228240-03-5 (3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine
• CAS No: 2228240-03-5
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6536354
• PubChem ID: 165711739
• Update Time: 2025-05-21

3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine
• EN300-1943331
• 2228240-03-5

• Inchi： 1S/C10H11F4NO/c1-16-9-4-6(2-3-8(9)11)7(5-15)10(12,13)14/h2-4,7H,5,15H2,1H3
• InChI Key： VJGJFCBNAVLCRV-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C(C=1)OC)F)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine

Comprehensive Overview of 3,3,3-Trifluoro-2-(4-Fluoro-3-Methoxyphenyl)Propan-1-Amine (CAS No. 2228240-03-5)

3,3,3-Trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine (CAS No. 2228240-03-5) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and methoxy functional groups, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors.

The growing interest in fluorinated compounds like 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine stems from their enhanced metabolic stability and membrane permeability—a hot topic in medicinal chemistry. Recent studies highlight how the CF3 group improves pharmacokinetic properties, addressing common challenges in drug bioavailability. This aligns with trending searches such as "fluorine in drug design 2024" and "how trifluoromethyl groups enhance drug efficacy", reflecting industry demand for innovative solutions.

From a synthetic perspective, this amine's chiral center at the 2-position opens avenues for asymmetric synthesis—a key focus area in organic chemistry forums. Laboratories frequently query "routes to synthesize fluorinated phenylpropanamines" or "CAS 2228240-03-5 synthetic protocols", underscoring the need for optimized methodologies. The compound's electron-withdrawing substituents also make it valuable for studying structure-activity relationships (SAR) in receptor-binding assays.

Environmental and green chemistry considerations are equally relevant. As regulations tighten around sustainable synthesis, researchers investigate catalytic fluorination techniques for compounds like 2228240-03-5. Popular search terms like "eco-friendly fluorine incorporation" and "catalysts for trifluoromethylation" mirror this shift. The compound's stability under physiological conditions further supports its exploration in prodrug formulations—a trending subtopic in pharmacology circles.

Analytical characterization of 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine typically involves advanced techniques such as LC-MS and NMR spectroscopy. Queries like "HPLC method for CAS 2228240-03-5" or "19F NMR of fluorinated amines" frequently appear in scientific databases, highlighting practical challenges in quality control. The compound's logP value and pKa are also critical parameters for ADMET prediction studies.

In material science, derivatives of this amine show promise in liquid crystal and polymeric material applications due to their dipole moment and thermal stability. This intersects with searches for "fluorinated aromatic amines in electronics"—a niche but growing field. Patent analyses reveal incremental innovations around 2228240-03-5, particularly in specialty coatings and photoactive materials.

For commercial suppliers, ensuring high-purity batches of 3,3,3-trifluoro-2-(4-fluoro-3-methoxyphenyl)propan-1-amine remains paramount, as reflected in procurement queries like "CAS 2228240-03-5 suppliers with COA". Storage recommendations often emphasize protection from oxidation—a concern addressed by trending keywords such as "amine stabilizers for fluorinated compounds". The compound's hygroscopic nature further necessitates specialized handling protocols.

Looking ahead, the integration of AI-driven molecular modeling with experimental data for 2228240-03-5 represents a frontier area. Searches for "machine learning in fluorinated compound optimization" correlate with this trajectory. As the scientific community prioritizes targeted drug delivery and precision chemistry, this amine's structural features position it as a compelling candidate for next-generation research.